methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate

• IUPAC Name: methyl 4-[[1-(4-fluorobenzoyl)-3,4-dihydro-2H-quinoline-6-carbonyl]amino]benzoate
• InChI: InChI=1S/C25H21FN2O4/c1-32-25(31)17-6-11-21(12-7-17)27-23(29)19-8-13-22-18(15-19)3-2-14-28(22)24(30)16-4-9-20(26)10-5-16/h4-13,15H,2-3,14H2,1H3,(H,27,29)
• InChI Key: OEUMQEPCJMHBEU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C25H21FN2O4
• Molecular Weight: 432.4 g/mol

Description

Methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as FQTQ, has been shown to have a variety of biochemical and physiological effects that make it a valuable tool for investigating a range of biological processes.

Mechanism of Action

The mechanism of action of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate involves the binding of the compound to the active site of target enzymes, thereby inhibiting their activity. This inhibition can be reversible or irreversible, depending on the specific enzyme and the concentration of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate used.
Biochemical and physiological effects:
methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate has been shown to have a range of biochemical and physiological effects, including inhibition of proteases, kinases, and other enzymes. This compound has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential therapeutic agent for a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate in lab experiments is its potent inhibitory activity against a range of enzymes. This makes it a valuable tool for investigating the role of these enzymes in various biological processes. However, one limitation of using methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate is its potential toxicity and off-target effects, which must be carefully monitored in experimental settings.

Future Directions

There are a number of future directions for research involving methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate. One potential area of investigation is the development of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate-based therapeutics for the treatment of various diseases, including cancer and inflammatory disorders. Another potential area of research is the use of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate as a tool for investigating the role of specific enzymes in various biological processes, including cell signaling and metabolism. Additionally, further studies are needed to fully understand the potential toxic effects of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate and to develop strategies for minimizing these effects in experimental settings.

Synthesis Methods

The synthesis of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate involves a multi-step process that begins with the preparation of 4-fluorobenzoyl chloride. This intermediate is then reacted with 1,2,3,4-tetrahydroquinoline-6-carboxylic acid to form the key intermediate, 1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid. This intermediate is then reacted with methyl 4-aminobenzoate to form the final product, methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate.

Scientific Research Applications

Methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate has been used in a variety of scientific research applications, including studies of protein-protein interactions, enzyme kinetics, and cell signaling pathways. This compound has been shown to be a potent inhibitor of a number of enzymes, including proteases and kinases, making it a valuable tool for investigating the role of these enzymes in various biological processes.